![molecular formula C17H18F3N3O B6440339 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one CAS No. 2549048-71-5](/img/structure/B6440339.png)
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
Overview
Description
The compound contains several functional groups including a pyrazole ring, an azetidine ring, and a trifluoromethyl group. Pyrazole is a five-membered ring with two nitrogen atoms. It’s known for its broad range of chemical and biological properties . Azetidine is a four-membered ring containing one nitrogen atom. The trifluoromethyl group is a common substituent in organic chemistry due to its ability to influence the chemical behavior of the molecule.
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by its functional groups. For example, the pyrazole ring is known to participate in various chemical reactions .Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . For instance, some hydrazine-coupled pyrazoles were synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . The results revealed that these compounds displayed superior antipromastigote activity .
Use in Catalysis
Tris(pyrazolyl)methane (Tpm) ligands, which are related to the compound , have been exploited for a broad range of applications, including catalysis . These ligands can bind to both early and late transition metal complexes, making them versatile in various catalytic processes .
Biomedical Chemistry
Tpm ligands and their corresponding metal complexes have also been used in biomedical chemistry . For example, the molecule [TpmMn(CO)3]PF6 has been investigated as a chemotherapeutic to treat colon cancer .
Anticancer Activity
Some derivatives of the compound have been widely used due to their anticancer activity . These compounds can interfere with the growth and proliferation of cancer cells, making them potential candidates for cancer treatment .
Antioxidant Activity
In addition to their anticancer properties, some derivatives of the compound also exhibit antioxidant activity . They can neutralize harmful free radicals in the body, thereby preventing oxidative stress and related diseases .
Antiviral Activity
Heterocycles based on the 1,2,3-triazole moiety, which is related to the compound , have been utilized in the development of several medicinal scaffolds that demonstrate antiviral activities . These compounds can inhibit the replication of viruses, making them potential candidates for antiviral therapy .
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. For example, many pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
1-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3N3O/c1-12-7-21-23(8-12)11-14-9-22(10-14)16(24)6-13-3-2-4-15(5-13)17(18,19)20/h2-5,7-8,14H,6,9-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOTFEHKBDMHWTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)CC2CN(C2)C(=O)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol](/img/structure/B6440256.png)
![1-(2H-1,3-benzodioxol-5-yl)-3-[(thiophen-3-yl)methyl]-3-(2,2,2-trifluoroethyl)urea](/img/structure/B6440262.png)
![1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-pyrazol-1-yl)propan-1-one](/img/structure/B6440265.png)
![1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole](/img/structure/B6440286.png)
![2-[4-(4-benzoylpiperidine-1-carbonyl)-1H-1,2,3-triazol-1-yl]-1-(2-fluorophenyl)ethan-1-ol](/img/structure/B6440295.png)
![5-methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine](/img/structure/B6440303.png)
![N-(3-tert-butyl-1,2-oxazol-5-yl)-3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B6440306.png)
![3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B6440311.png)
![6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-2-(propan-2-yl)-2,3-dihydropyridazin-3-one](/img/structure/B6440316.png)
![1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole](/img/structure/B6440328.png)
![3-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}benzonitrile](/img/structure/B6440330.png)
![N-(2-methylphenyl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide](/img/structure/B6440345.png)
![3-cyclopropyl-N-(4-methylpyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B6440352.png)
![2-(4-chlorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one](/img/structure/B6440353.png)